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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chinomethionate, also known as oxythioquinox, is a dithiocarbonate fungicide and acaricide.

This document provides a comprehensive overview of its synthesis, chemical properties, and

analytical methodologies, tailored for a technical audience.

Chemical Identity and Properties
Chinomethionate is chemically known as 6-methyl-1,3-dithiolo[4,5-b]quinoxalin-2-one. Its

fundamental properties are summarized below.

Table 1: Physicochemical Properties of Chinomethionate
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Property Value

CAS Number 2439-01-2

Molecular Formula C₁₀H₆N₂OS₂

Molecular Weight 234.3 g/mol

Melting Point 169-170 °C

Vapor Pressure 2.6 x 10⁻⁷ mm Hg at 25 °C

Solubility in Water 0.1 mg/L at 20 °C

Appearance Yellow, crystalline powder

Table 2: Solubility of Chinomethionate in Organic Solvents (at 25 °C)

Solvent Solubility ( g/100 mL)

Toluene 2.5

Dichloromethane >10

n-Hexane 0.4

Isopropanol 0.1

Synthesis of Chinomethionate
The primary synthesis route for Chinomethionate involves a two-step process starting from

2,3-dichloro-6-methylquinoxaline and phosgene, followed by a reaction with a sulfur source. A

more common and safer laboratory and industrial synthesis avoids phosgene and instead

utilizes a reaction with carbon disulfide in the presence of a base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dichloro-6-
methylquinoxaline

6-methylquinoxaline-
2,3-dithiol

+ Na₂S

Sodium Sulfide (Na₂S)

Carbon Disulfide (CS₂)
Chinomethionate

+ CS₂

Click to download full resolution via product page

Caption: Synthesis pathway of Chinomethionate from 2,3-dichloro-6-methylquinoxaline.

Experimental Protocol: Synthesis from 2,3-Dichloro-6-
methylquinoxaline
This protocol describes a common laboratory-scale synthesis of Chinomethionate.

Materials:

2,3-dichloro-6-methylquinoxaline

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Carbon disulfide (CS₂)

Ethanol

Water

Hydrochloric acid (HCl)

Procedure:

Preparation of the dithiol intermediate:
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Dissolve 2,3-dichloro-6-methylquinoxaline in ethanol in a round-bottom flask equipped with

a reflux condenser.

In a separate beaker, dissolve sodium sulfide nonahydrate in water.

Slowly add the sodium sulfide solution to the ethanolic solution of the quinoxaline

derivative.

Heat the mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the mixture with dilute hydrochloric acid to precipitate the 6-methylquinoxaline-2,3-

dithiol intermediate.

Filter the precipitate, wash with water, and dry under vacuum.

Formation of Chinomethionate:

Suspend the dried dithiol intermediate in a suitable solvent such as pyridine or

dimethylformamide (DMF).

Add carbon disulfide to the suspension.

Stir the reaction mixture at room temperature for 4-6 hours.

The product, Chinomethionate, will precipitate out of the solution.

Filter the yellow crystalline product, wash with a small amount of cold ethanol, and dry.

Purification:

Recrystallization from a suitable solvent system, such as a mixture of DMF and water or

toluene, can be performed to obtain high-purity Chinomethionate.

Mode of Action
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Chinomethionate's primary mode of action is the inhibition of mitochondrial respiration. It is

believed to target Complex I (NADH:ubiquinone oxidoreductase) of the electron transport

chain. This inhibition disrupts the production of ATP, leading to cellular energy depletion and

ultimately cell death in the target organism.
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Caption: Inhibition of Complex I in the electron transport chain by Chinomethionate.

Analytical Methods
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Accurate quantification and identification of Chinomethionate are crucial for research and

quality control. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography

(GC) are the most common analytical techniques employed.

Experimental Protocol: Analysis by HPLC
Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase:

Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need

optimization based on the specific column and system.

Procedure:

Standard Preparation: Prepare a stock solution of Chinomethionate in acetonitrile (e.g., 100

µg/mL). From this, prepare a series of calibration standards by serial dilution.

Sample Preparation: Dissolve the sample containing Chinomethionate in the mobile phase

and filter through a 0.45 µm syringe filter.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30 °C

UV Detection Wavelength: 254 nm

Analysis: Inject the standards and the sample. The concentration of Chinomethionate in the

sample is determined by comparing its peak area to the calibration curve generated from the

standards.
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Caption: General workflow for the quantitative analysis of Chinomethionate by HPLC.

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Chemical Properties of Chinomethionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668619#synthesis-and-chemical-properties-of-
chinomethionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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